Cas no 63086-36-2 (2-(Benzylamino)acetonitrile hydrochloride)

2-(Benzylamino)acetonitrile hydrochloride structure
63086-36-2 structure
Product Name:2-(Benzylamino)acetonitrile hydrochloride
CAS No:63086-36-2
MF:C9H11ClN2
MW:182.650040864944
MDL:MFCD02094033
CID:90211
PubChem ID:12571548
Update Time:2025-09-27

2-(Benzylamino)acetonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-(Benzylamino)acetonitrile hydrochloride
    • N-BENZYLAMINOACETONITRILE HYDROCHLORIDE
    • E79382
    • 2-(benzylamino)acetonitrile;hydrochloride
    • A868249
    • n-benzylaminoacetonitrile HCl
    • BS-23716
    • SCHEMBL21552856
    • CS-0207594
    • N-BENZYLAMINOACETONITRILEHYDROCHLORIDE
    • N-BENZYLAMINOACETONITRILE
    • OJUIRUMDLUMSTN-UHFFFAOYSA-N
    • 63086-36-2
    • MFCD02094033
    • MDL： MFCD02094033
    • Inchi： 1S/C9H10N2.ClH/c10-6-7-11-8-9-4-2-1-3-5-9;/h1-5,11H,7-8H2;1H
    • InChI Key： OJUIRUMDLUMSTN-UHFFFAOYSA-N
    • SMILES： Cl.N(CC#N)CC1C=CC=CC=1
    • BRN： 3699545

Computed Properties

  • Exact Mass: 182.06100
  • Monoisotopic Mass: 182.0610761g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.8Ų

Experimental Properties

  • Color/Form: Grayish yellow or white crystals
  • Melting Point: 145-149°C
  • PSA: 35.82000
  • LogP: 2.49268
  • Solubility: Soluble in water.
  • Sensitiveness: Hygroscopic

2-(Benzylamino)acetonitrile hydrochloride Security Information

  • Hazardous Material transportation number：UN 3439
  • Hazard Category Code： 22-36/37/38
  • Safety Instruction： S26-S36/37/39
  • Hazardous Material Identification： Xn
  • Safety Term：6.1
  • Packing Group：III
  • Risk Phrases：R22; R36/37/38
  • HazardClass：6.1
  • PackingGroup：III

2-(Benzylamino)acetonitrile hydrochloride Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-(Benzylamino)acetonitrile hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019139649-25g
2-(Benzylamino)acetonitrile hydrochloride
 63086-36-2 95%
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 $338.00 2023-09-01
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
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N-Benzylaminoacetonitrile hydrochloride, 98%
 63086-36-2 98%
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L18566-25g
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 63086-36-2 98%
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 ￥3888.00 2023-03-01
abcr
AB173182-5 g
N-Benzylaminoacetonitrile hydrochloride, 98%; .
 63086-36-2 98%
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abcr
AB173182-25 g
N-Benzylaminoacetonitrile hydrochloride, 98%; .
 63086-36-2 98%
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eNovation Chemicals LLC
D766438-5g
N-BENZYLAMINOACETONITRILE HYDROCHLORIDE
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eNovation Chemicals LLC
D766438-25g
N-BENZYLAMINOACETONITRILE HYDROCHLORIDE
 63086-36-2 98%
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eNovation Chemicals LLC
D766438-100g
N-BENZYLAMINOACETONITRILE HYDROCHLORIDE
 63086-36-2 98%
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abcr
AB173182-5g
N-Benzylaminoacetonitrile hydrochloride, 98%; .
 63086-36-2 98%
5g
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abcr
AB173182-25g
N-Benzylaminoacetonitrile hydrochloride, 98%; .
 63086-36-2 98%
25g
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2-(Benzylamino)acetonitrile hydrochloride Related Literature

  • 1. 73. Cyclic meso-ionic compounds. Part I. The structure of the sydnones and related compounds
    Wilson Baker,W. D. Ollis,V. D. Poole J. Chem. Soc. 1949 307

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